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The Tropical Rainfall Measuring Mission (TRMM) Multi-satellite Precipitation Analysis (TMPA)

has been a widely utilized source of precipitation data for researchers and scientists globally.

However, understanding the inherent uncertainties in these estimates is crucial for accurate

applications in fields such as hydrology, climate modeling, and disaster management. This

guide provides an objective comparison of TMPA's performance against other satellite-based

precipitation products and ground-based measurements, supported by experimental data from

various validation studies.

Data Presentation: A Comparative Analysis of
Performance Metrics
The following table summarizes the performance of various TMPA products in comparison to

other satellite precipitation products, using ground-based observations as the reference. The

metrics include the Correlation Coefficient (CC), Root Mean Square Error (RMSE), and Bias,

which are commonly used to evaluate the accuracy of satellite precipitation estimates.
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TMPA
Product

Compariso
n
Product(s)

Region/Stu
dy Area

Temporal
Resolution

Key
Performanc
e Metrics

Reference

TMPA

3B42V7

IMERG-F,

IMERG-E,

IMERG-L,

3B42RT

Mishui basin,

South China
Daily

CC: IMERG

series

generally

higher than

TMPA.

RMSE:

IMERG-L had

a smaller

RMSE than

3B42V7.

Bias: Both

overestimate

d light and

underestimat

ed heavy

precipitation.

[1]

[1]

TMPA 3B43
IMERG Final

Run
Global Monthly

Over land,

small

systematic

differences.

Over ocean,

IMERG <

3B43.[2]

[2]

TMPA

3B42V7

GPM IMERG

V6

Shuaishui

River Basin,

East-Central

China

Monthly,

Daily, Hourly

Monthly CC:

3B42 ≈ 0.9.

Daily CC:

IMERG_F >

3B42. Hourly

CC: All

products <

0.6.[3]

[3]
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TMPA

3B42V7
IMERG V06B

Conterminou

s United

States

(CONUS)

Daily

IMERG

showed clear

improvement

over 3B42,

especially in

reducing

missed

precipitation.

[4][5]

[4][5]

TMPA-7A,

TMPA-7RT

CMORPH,

MPE

Western

Black Sea

region,

Turkey

Daily,

Monthly,

Seasonal

Underestimat

ed

precipitation

on the

windward

side and

overestimate

d on the

leeward side

of mountains.

[6]

[6]

TMPA

3B42V7

China

Gauge-based

Daily

Precipitation

Analysis

(CGDPA)

China Daily

High

correlation (R

> 0.85) for

extreme

precipitation

estimates,

with biases

mostly within

25%.[7]

[7]

TMPA 3B42
Rain Gauge

Data
Bali Island Daily, Monthly

Good

relationship

on monthly

timescales,

poor on daily

timescales.[8]

[8]
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TMPA

3B42V7
IMERG V06

North Atlantic

(Tropical

Cyclones)

Daily

IMERG

generally

performed

better in

capturing

heavy rainfall

events.

[9]

TMPA

3B42V7

GPM IMERG

V6,

CMORPH,

PERSIANN-

CDR,

CHIRPS V2.0

Arabian Arid

Regions

Daily,

Monthly,

Yearly

High

uncertainty in

daily

estimates for

all products in

arid regions.

[10]

[10]

Note: Performance metrics can vary significantly based on the region, season, precipitation

intensity, and the specific version of the satellite product being evaluated.

Experimental Protocols: Methodologies for
Evaluating Precipitation Estimates
The evaluation of TMPA and other satellite precipitation products typically involves a rigorous

comparison against ground-based "truth" data, most commonly from rain gauges and weather

radar networks. The general methodology followed in the cited studies is outlined below.

Data Acquisition:

Satellite Data: Time series of precipitation estimates are obtained from the desired satellite

products (e.g., TMPA 3B42V7, GPM IMERG). The data is typically in a gridded format with

a specific spatial and temporal resolution (e.g., 0.25° x 0.25°, 3-hourly).[11][12]

Ground-Truth Data: High-quality, quality-controlled precipitation data is collected from a

dense network of rain gauges or from gauge-corrected radar products (e.g., MRMS in the

US).[4][5]

Data Preprocessing:
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Spatiotemporal Matching: The satellite and ground-truth data are matched in both space

and time. This often involves aggregating the higher-resolution ground data to the coarser

resolution of the satellite grid or using interpolation techniques.

Unit Conversion: Data is converted to a common unit (e.g., mm/day) for consistent

comparison.

Statistical Evaluation: A variety of statistical metrics are employed to quantify the

performance of the satellite estimates against the ground observations. These are broadly

categorized into continuous and categorical metrics.

Continuous Metrics:

Correlation Coefficient (CC): Measures the linear relationship between satellite and

ground estimates. A value of 1 indicates a perfect positive correlation.[3][13]

Root Mean Square Error (RMSE): Quantifies the average magnitude of the error. Lower

values indicate better performance.[3][13]

Bias (or Relative Bias, RB): Indicates the systematic tendency of the satellite product to

overestimate or underestimate precipitation. A value of 0 is ideal.[13][14]

Categorical Metrics: These are used to evaluate the rain detection capability of the satellite

product. A contingency table is created based on whether rain was detected by the

satellite and observed by the gauges.

Probability of Detection (POD): The fraction of observed rain events that were correctly

detected by the satellite.[13][15]

False Alarm Ratio (FAR): The fraction of satellite-detected rain events that were not

observed on the ground.[13][15]

Critical Success Index (CSI): A combined measure that considers both hits and false

alarms.[15]

Performance Analysis: The calculated metrics are analyzed to understand the strengths and

weaknesses of the satellite product. This analysis often considers factors that can influence
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performance, such as:

Topography: Performance often degrades in complex mountainous terrain.[6][13][16]

Precipitation Intensity: Many products tend to overestimate light rain and underestimate

heavy rain.[1][17]

Season and Climate Zone: Performance can vary significantly between different seasons

and climatic regions.[6]

Mandatory Visualization: Workflow for Evaluating
Satellite Precipitation Estimates
The following diagram illustrates the typical workflow for evaluating the uncertainty in satellite-

based precipitation estimates.
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Caption: Workflow for evaluating satellite precipitation estimates.
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Conclusion
The Tropical Rainfall Measuring Mission (TRMM) and its associated TMPA products have been

invaluable for a wide range of applications. However, it is essential for researchers and

scientists to be aware of the uncertainties associated with these estimates. Validation studies

consistently show that the performance of TMPA products varies depending on geographical

location, topography, and precipitation characteristics. While the successor to TRMM, the

Global Precipitation Measurement (GPM) mission with its Integrated Multi-satellite Retrievals

for GPM (IMERG) products, has shown improvements in many aspects, a thorough

understanding of the error characteristics of TMPA remains crucial for studies utilizing its long-

term data record.[1][2][3][4][5] The methodologies and metrics outlined in this guide provide a

framework for critically evaluating and utilizing TMPA and other satellite precipitation datasets

in scientific research and drug development applications where environmental factors may play

a role.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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